Cas no 1627894-17-0 (5-Bromo-2-fluoro-1-iodo-3-methylbenzene)

• Product Name: 5-Bromo-2-fluoro-1-iodo-3-methylbenzene
• CAS No: 1627894-17-0
• MF: C₇H₅BrFI
• MW: 314.921477079391
• CID: 5003281
• Update Time: 2023-08-25

5-Bromo-2-fluoro-1-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoro-1-iodo-3-methylbenzene
• 5-Bromo-2-fluoro-3-iodotoluene
• 5-Bromo-2-fluoro-1-iodo-3-methylbenzene

• Inchi： 1S/C7H5BrFI/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,1H3
• InChI Key： DNKKCEJNIVTOBI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C)=C1F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes